(4aR,8aS)-3,3-Dimethyloctahydroquinoxalin-2(1H)-one

• CAS No.: 71029-05-5
• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• IUPAC Name: (4aR,8aS)-3,3-dimethyl-1,4,4a,5,6,7,8,8a-octahydroquinoxalin-2-one
• InChI: InChI=1S/C10H18N2O/c1-10(2)9(13)11-7-5-3-4-6-8(7)12-10/h7-8,12H,3-6H2,1-2H3,(H,11,13)/t7-,8+/m0/s1
• InChI Key: WCIJYVHCHODWEJ-JGVFFNPUSA-N
• Isomeric SMILES: CC1(C(=O)N[C@H]2CCCC[C@H]2N1)C
• Canonical SMILES: CC1(C(=O)NC2CCCCC2N1)C

Description

(4aR,8aS)-3,3-Dimethyloctahydroquinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C10H18N2O and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5.4 parts of o-phenylene diamine are placed in a flask and ethyl-2-bromoisobutyrate added thereto with ethanol solvent. The reaction mixture is heated and 3,3-dimethyl-3,4-dihydroquinoxalin-2-one is recovered. Upon hydrogenation in the presence of catalyst, 3,3-dimethyl-decahydroquinoxalin-2-one is formed which, when used at 0.5 phr concentration in polypropylene in a manner analogous to that set forth in Example 1A above, provides stabilization for about 2000 hours (see Table I).

Synthesis routes and methods II

Procedure details

3,3-dimethyl-decahydroquinoxalin-2-one is prepared as described by Bindler (U.S. Pat. No. 2,920,077) as follows: 17 parts of acetone cyanohydrin are added dropwise at room temperature to a solution of 22.8 parts of cis-1,2-diamino cyclohexane in 100 parts of water. The solution becomes cloudy and an oil is split off. After stirring for half an hour at room temperature, the dispersion is heated to 90°-95° and stirred for another 8 hours at room temperature while ammonia is evolved. The reaction solution is then evaporated to dryness under vacuum and a yellow residue is recrystallized from acetone. The compound melts at 165°-6° C. and is identified as 3,3-dimethyl-decahydroquinoxalin-2-one. 0.5 phr (parts per hundred parts resin) is blended into Hercules Profex 6501 polypropylene and extruded into film. The film is weathered in a Xenon Weather-O-Meter until initiation of decomposition which occurs at about 2000 hours (See Table I).